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This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with or
interpreting the results of the Vezocolmitide (ST-100) Phase 11l clinical trial for Dry Eye
Disease (DED).

Frequently Asked Questions (FAQs)

Q1: The Vezocolmitide Phase lll trial did not meet its primary endpoint. What was the endpoint
and why did it fail?

Al: The primary endpoint of the Vezocolmitide Phase Il trial was the Schirmer's Responder
Rate (SRR), defined as a significant increase in the proportion of patients with a greater than
10 mm improvement from baseline in the Schirmer's test score over a 29-day period.[1][2] The
trial failed to meet this endpoint because the vehicle (placebo) group showed a better-than-
expected improvement, making the difference between the Vezocolmitide and vehicle groups
not statistically significant.[1][2][3] This high placebo/vehicle response is a known challenge in
DED clinical trials.[4][5][6]

Q2: If the primary endpoint was not met, are the clinical trial results still meaningful?
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A2: Yes, the results are still considered meaningful by the investigators for several reasons.[7]
While the primary endpoint was missed, Vezocolmitide demonstrated statistically significant
improvements in key secondary endpoints, including:

o Corneal Fluorescein Staining: A significant reduction in corneal staining was observed at
week 1, with clinically meaningful improvement seen as early as day 4.[1][2] The magnitude
of this improvement was reported to be greater than any currently approved DED therapy.[1]

[2]

 Visual Function: A statistically significant improvement in visual function compared to placebo
was achieved on day 2.[1][2]

These findings suggest that Vezocolmitide has a rapid onset of action and promotes healing
of the ocular surface.[1][2][7] The company plans to use these results to guide the design of a
second Phase Il study and to engage with the FDA on a regulatory path forward.[1][7]

Q3: What are the known limitations of using the Schirmer's test as a primary endpoint in Dry
Eye Disease trials?

A3: The Schirmer's test, while a long-standing method for measuring tear production, has
several limitations that can impact its reliability as a primary endpoint in DED clinical trials:

» High Variability: The test is known for its high degree of variability and poor correlation with
DED symptoms.

» Reflex Tearing: The invasive nature of the test strip can induce reflex tearing, potentially
masking a true treatment effect.

e Placebo Effect: As seen in the Vezocolmitide trial, the vehicle can produce a significant
lubricating effect, leading to a high placebo response rate.[4][6]

e Environmental Factors: Results can be influenced by environmental conditions.[6]

Q4: What is the mechanism of action of Vezocolmitide?

A4: Vezocolmitide is a first-in-class collagen mimetic peptide.[1][2] Its proposed mechanism of
action involves targeting and repairing damaged collagen on the ocular surface.[1][2][8] This
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repair is thought to restore the structural integrity of the extracellular matrix and normalize cell
signaling, leading to a reduction in inflammation and restoration of a healthy ocular surface.[1]
[8] Preclinical research has shown that these peptides can improve the health and function of

epithelial, neuronal, and endothelial cells.[8][9]

Troubleshooting Guide for Experimental Design

This guide addresses potential issues researchers might encounter when designing studies
with endpoints similar to the Vezocolmitide Phase Il trial.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.ophthalmologytimes.com/view/stuart-therapeutics-announces-first-patient-first-visit-in-its-phase-3-clinical-trial-of-vezocolmitide-for-dry-eye-disease
https://www.ophthalmologytimes.com/view/stuart-therapeutics-announces-first-patient-first-visit-in-its-phase-3-clinical-trial-of-vezocolmitide-for-dry-eye-disease
https://www.ophthalmologytimes.com/view/stuart-therapeutics-completes-phase-3-trial-of-vezocolmitide-for-treatment-of-dry-eye-disease
https://www.benchchem.com/product/b15604517/docs?utm_src=pdf-body#technical-support-center-vezocolmitide-phase-iii-trial-endpoint-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Potential Cause

Troubleshooting
Recommendation

High Placebo/Vehicle

Response in Schirmer's Test

The vehicle itself provides
lubrication and symptomatic
relief, masking the true effect

of the active ingredient.

* Consider a run-in period with
the vehicle to stabilize the
baseline and exclude high
responders. * Explore
alternative primary endpoints
that are less susceptible to
placebo effects, such as
objective measures of ocular
surface health (e.g., corneal
staining) or patient-reported
outcomes focused on specific
symptoms. * Implement stricter
environmental controls during

testing to minimize variability.

Poor Correlation Between

Signs and Symptoms

DED is a multifactorial disease
where subjective symptoms do
not always align with objective

clinical signs.

* Utilize a combination of sign
and symptom endpoints to
provide a more comprehensive
assessment of treatment
efficacy. * Employ validated
patient-reported outcome
(PRO) instruments that capture
the most bothersome
symptoms for the target patient
population. * Consider novel
endpoints, such as biomarkers
of inflammation or nerve
morphology, to provide a more
direct measure of the
underlying pathophysiology.
[10]

Variability in Corneal
Fluorescein Staining

Assessment

Subijective grading of staining
can lead to inter-observer

variability.

* Use a standardized grading
scale and provide rigorous
training and certification for all

investigators. * Employ
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centralized reading centers to
reduce variability. * Consider
the use of automated or semi-
automated image analysis
software to provide a more
objective and quantitative

assessment of staining.

Data Presentation

The following tables summarize the key aspects of the Vezocolmitide Phase lll trial design
and the reported outcomes. Note: Specific quantitative data from the trial have not yet been
fully published. The information below is based on publicly available press releases and clinical

trial registry information.

Table 1: Vezocolmitide Phase IIl Trial (NCT06178679) Design
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Parameter Description
A Phase 3 Multi-Center, Randomized, Double
Masked, Vehicle Controlled Study to Assess the

) Safety and Efficacy of ST-100 (vezocolmitide)

Study Title ) ) ]
Ophthalmic Solution 60 pg/ml Ophthalmic
Solution in Subjects Diagnosed with Dry Eye
Disease (DED)[11]

Phase 1]

] Randomized, Double-Masked, Vehicle-

Design
Controlled[9][11]

Number of Participants 320[8]

Treatment Duration 29 days[1]

Primary Endpoint

Schirmer's Responder Rate (SRR): Proportion
of patients with =10 mm improvement from

baseline in Schirmer's test score at Day 29.[1][2]

Secondary Endpoints

Corneal Fluorescein Staining, Visual Function,

and other signs and symptoms of DED.[1]

Table 2: Summary of Vezocolmitide Phase 1l Trial Endpoint Results

Endpoint

Outcome

Reported Onset of Action

Primary: Schirmer's

Responder Rate

Not Met (No statistically
significant difference compared -
to vehicle)[1][2][3]

Secondary: Corneal

Fluorescein Staining

Clinically meaningful

Met (Statistically significant improvement at Day 4;

improvement vs. vehicle)[1][2] Statistically significant at Week

1[1][2]
] ) Met (Statistically significant
Secondary: Visual Function ) ) Day 2[1][2]
improvement vs. vehicle)[1][2]
© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://clinicaltrials.gov/study/NCT06178679
https://clinicaltrials.gov/study/NCT06178679
https://www.ophthalmologytimes.com/view/stuart-therapeutics-completes-phase-3-trial-of-vezocolmitide-for-treatment-of-dry-eye-disease
https://clinicaltrials.gov/study/NCT06178679
https://www.ophthalmologytimes.com/view/stuart-therapeutics-announces-first-patient-first-visit-in-its-phase-3-clinical-trial-of-vezocolmitide-for-dry-eye-disease
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.benchchem.com/product/b15604517/docs?utm_src=pdf-body#technical-support-center-vezocolmitide-phase-iii-trial-endpoint-analysis
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://www.fiercebiotech.com/biotech/stuart-sees-dry-eye-disease-drug-fail-phase-3-test-plans-another-study
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://ophthalmologymanagement.com/news/2025/stuart-therapeutics-reports-initial-results-of-phase-3-trial-for-st100-vezocolmitide-ophthalmic-solution-for-ded/
https://www.optometrytimes.com/view/phase-3-clinical-trial-results-for-st-100-vezocolmitide-ophthalmic-solution-a-novel-dry-eye-candidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

1. Schirmer's Test without Anesthesia

o Purpose: To measure basal and reflex tear secretion.

e Procedure:

o

A sterile, standardized filter paper strip (5 mm x 35 mm) is folded 5 mm from one end.

The lower eyelid is gently pulled down, and the folded end of the strip is placed in the
middle third of the lower conjunctival fornix.

The patient is instructed to close their eyes gently for 5 minutes.

After 5 minutes, the strip is removed, and the length of the moistened area is measured in
millimeters from the initial fold.

2. Corneal Fluorescein Staining

e Purpose: To assess the integrity of the corneal epithelium.

e Procedure:

A sterile fluorescein strip is moistened with a sterile saline solution.

The moistened strip is gently touched to the inferior bulbar conjunctiva.

The patient is asked to blink several times to distribute the fluorescein dye.

After a standardized waiting period (e.g., 1-3 minutes), the cornea is examined with a slit
lamp using a cobalt blue filter.

The degree of punctate epithelial erosions is graded for different regions of the cornea
(e.g., superior, central, inferior) using a standardized scale (e.g., National Eye
Institute/Industry Workshop scale).

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Restored Ocular Homeostasis

Repaired Extracellular Matrix

Normalized Cell Signaling

Ocular Surface in Dry Eye Disease
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Caption: Proposed signaling pathway of Vezocolmitide in restoring ocular surface
homeostasis.
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Screening and Baseline

Inclusion/Exclusion Criteria Met

l

Baseline Assessments:
- Schirmer's Test
- Corneal Staining
- Visual Function

Randomization

Randomization (1:1)

Treatment Period (29vDays)

Vezocolmitide (ST-100) Vehicle (Placebo)

Endpoint Assessment

y

Secondary Endpoint Assessments:
- Corneal Staining (Day 4, Week 1)
- Visual Function (Day 2)

Primary Endpoint Assessment (Day 29):
Schirmer's Responder Rate

Click to download full resolution via product page

Caption: Simplified workflow of the Vezocolmitide Phase Il clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Vezocolmitide Phase Il Trial
Endpoint Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604517/docs#technical-support-center-
vezocolmitide-phase-iii-trial-endpoint-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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